Cas no 67285-54-5 (Benzene, 1-(hexyloxy)-2-nitro-)

Benzene, 1-(hexyloxy)-2-nitro- structure
67285-54-5 structure
Product Name:Benzene, 1-(hexyloxy)-2-nitro-
CAS No:67285-54-5
MF:C12H17NO3
MW:223.268283605576
CID:1714477
PubChem ID:15068113
Update Time:2025-04-21

Benzene, 1-(hexyloxy)-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(hexyloxy)-2-nitro-
    • 1-hexoxy-2-nitrobenzene
    • 2-NITROPHENYL HEXYL ETHER
    • 2-(Hexyloxy)-1-nitrobenzene
    • o-Nitrophenyl hexyl ether
    • SCHEMBL1123538
    • GEO-02654
    • 1-(Hexyloxy)-2-nitrobenzene
    • 1-hexoxy-2-nitro-benzene
    • MFCD00047678
    • DTXSID20567781
    • NJCHAZKRCVGSEX-UHFFFAOYSA-N
    • DB-203470
    • AKOS040767995
    • 67285-54-5
    • Inchi: 1S/C12H17NO3/c1-2-3-4-7-10-16-12-9-6-5-8-11(12)13(14)15/h5-6,8-9H,2-4,7,10H2,1H3
    • InChI Key: NJCHAZKRCVGSEX-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1[N+](=O)[O-])CCCCCC

Computed Properties

  • Exact Mass: 223.12091
  • Monoisotopic Mass: 223.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • Density: 1.074±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.029 g/l) (25 º C),
  • PSA: 52.37
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